Cas no 1540259-11-7 (4-tert-butyl-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-tert-butyl-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 1540259-11-7
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD26639584
• CID: 5603188
• PubChem ID: 83698878
• Update Time: 2025-05-21

4-tert-butyl-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1074954
• 4-TERT-BUTYL-4H,5H,6H,7H-THIENO[3,2-C]PYRIDINE
• 1540259-11-7
• Thieno[3,2-c]pyridine, 4-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
• 4-tert-butyl-4H,5H,6H,7H-thieno3,2-cpyridine

• MDL： MFCD26639584
• Inchi： 1S/C11H17NS/c1-11(2,3)10-8-5-7-13-9(8)4-6-12-10/h5,7,10,12H,4,6H2,1-3H3
• InChI Key： SNDRISGOBKFHLY-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C(C)(C)C

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Predicted)
• Boiling Point: 282.1±30.0 °C(Predicted)
• pka: 9.42±0.40(Predicted)

Additional information on 4-tert-butyl-4H,5H,6H,7H-thieno3,2-cpyridine

4-Tert-butyl-4H,5H,6H,7H-thieno[3,2-c]pyridine: A Comprehensive Overview

4-Tert-butyl-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 1540259-11-7) is a fascinating compound that has garnered significant attention in the field of organic chemistry and materials science. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds combining thiophene and pyridine moieties. The presence of the tert-butyl group at the 4-position introduces steric effects and electronic modifications that enhance its stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of thienopyridines as building blocks for advanced materials such as organic semiconductors and optoelectronic devices. For instance, researchers have explored the use of 4-tert-butyl-4H,5H,6H,7H-thieno[3,2-c]pyridine in the development of high-performance organic field-effect transistors (OFETs). The compound's unique electronic properties, including its band gap and charge transport characteristics, make it a promising candidate for applications in flexible electronics and wearable devices.

The synthesis of 4-tert-butyl-4H,5H,6H,7H-thieno[3,2-c]pyridine involves a multi-step process that typically begins with the preparation of intermediate thioamide derivatives. These intermediates undergo cyclization reactions under specific conditions to form the thienopyridine framework. The tert-butyl group is introduced via alkylation or substitution reactions to achieve the desired substitution pattern. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound.

One of the most intriguing aspects of thienopyridines is their ability to participate in supramolecular interactions. Studies have shown that 4-tert-butyl-4H,5H,6H,7H-thieno[3,2-c]pyridine can form self-assembled monolayers (SAMs) on various substrates due to its planar structure and hydrophobic substituents. These SAMs exhibit remarkable stability under thermal and mechanical stress, making them ideal for applications in corrosion protection and surface modification.

In addition to its material science applications, 4-tert-butyl-4H,5H,6H,7H-thieno[3,2-c]pyridine has also been investigated for its potential in drug discovery. The compound's ability to act as a ligand for metalloenzymes has been explored in recent enzymatic studies. Its unique coordination properties make it a valuable tool in catalytic asymmetric synthesis and drug delivery systems.

From a synthetic perspective,thienopyridines like 4-tert-butyl-4H,5H,6H,7H-thieno[3,2-c]pyridine offer a versatile platform for functionalization. Researchers have successfully incorporated various substituents into the molecule to tailor its electronic properties for specific applications. For example,the introduction of electron-withdrawing groups enhances its electron-deficient nature,making it suitable for use as an acceptor material in organic photovoltaics.

The stability and reactivity of thienopyridines under different environmental conditions have also been extensively studied. Recent research has demonstrated that 4-tert-butyl derivatives exhibit exceptional resistance to photodegradation,a property that is highly desirable for outdoor applications such as solar cells and sensors.

In conclusion, CAS No. 1540259-11-7, commonly referred to as 4-tert-butyl-thieno[3,2-c]pyridine, stands out as a versatile compound with immense potential across multiple disciplines.Through ongoing research efforts,the full scope of its applications continues to unfold,making it a subject of great interest in contemporary chemical research.